Cas no 84579-83-9 (ethyl (2S,3S)-3-[(3-methyl-1-{[4-(2,3,4-trimethoxybenzyl)piperazin-1-yl]carbonyl}butyl)carbamoyl]oxirane-2-carboxylate sulfate (2:1))

• Product name: ethyl (2S,3S)-3-[(3-methyl-1-{[4-(2,3,4-trimethoxybenzyl)piperazin-1-yl]carbonyl}butyl)carbamoyl]oxirane-2-carboxylate sulfate (2:1)
• CAS No: 84579-83-9
• MF: C₅₂H₈₀N₆O₂₀S
• MW: 1141.2848
• CID: 1826045
• PubChem ID: 3069344

ethyl (2S,3S)-3-[(3-methyl-1-{[4-(2,3,4-trimethoxybenzyl)piperazin-1-yl]carbonyl}butyl)carbamoyl]oxirane-2-carboxylate sulfate (2:1) Chemical and Physical Properties

Names and Identifiers

• ethyl (2S,3S)-3-[(3-methyl-1-{[4-(2,3,4-trimethoxybenzyl)piperazin-1-yl]carbonyl}butyl)carbamoyl]oxirane-2-carboxylate sulfate (2:1)
• 84579-83-9
• Oxiranecarboxylic acid, 3-(((3-methyl-1-((4-((2,3,4-trimethoxyphenyl)methyl)-1-piperazinyl)carbonyl)butyl)amino)carbonyl)-, ethyl ester, (2S-(2-alpha,3-beta(R*)))-, sulfate (2:1)

• Inchi： InChI=1S/2C26H39N3O8.H2O4S/c2*1-7-36-26(32)23-22(37-23)24(30)27-18(14-16(2)3)25(31)29-12-10-28(11-13-29)15-17-8-9-19(33-4)21(35-6)20(17)34-5;1-5(2,3)4/h2*8-9,16,18,22-23H,7,10-15H2,1-6H3,(H,27,30);(H2,1,2,3,4)/t2*18?,22-,23-;/m00./s1
• InChI Key： AWNIEFSZNNQBRL-CUGBIRIGSA-N
• SMILES： CCOC(=O)C1C(O1)C(=O)NC(CC(C)C)C(=O)N2CCN(CC2)CC3=C(C(=C(C=C3)OC)OC)OC.CCOC(=O)C1C(O1)C(=O)NC(CC(C)C)C(=O)N2CCN(CC2)CC3=C(C(=C(C=C3)OC)OC)OC.OS(=O)(=O)O

Computed Properties

• Exact Mass: 1140.51481014g/mol
• Monoisotopic Mass: 1140.51481014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 79
• Rotatable Bond Count: 26
• Complexity: 854
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 321Ų